(E)-3-phenyl-1-(3-(phenylsulfonyl)pyrrolidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(benzenesulfonyl)pyrrolidin-1-yl]-3-phenylprop-2-en-1-one
• InChI: InChI=1S/C19H19NO3S/c21-19(12-11-16-7-3-1-4-8-16)20-14-13-18(15-20)24(22,23)17-9-5-2-6-10-17/h1-12,18H,13-15H2/b12-11+
• InChI Key: UCWJIYUKDAVXCO-VAWYXSNFSA-N
• Canonical SMILES: C1CN(CC1S(=O)(=O)C2=CC=CC=C2)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CN(CC1S(=O)(=O)C2=CC=CC=C2)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol
• CAS No.: 1448140-31-5

Description

(E)-3-phenyl-1-(3-(phenylsulfonyl)pyrrolidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C19H19NO3S and its molecular weight is 341.43. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

Rearrangement Reactions

Králová et al. (2019) described the synthesis of pyrrolidin-3-ones from serine and threonine-derived N-(3-phenylprop-2-yn-1-yl)-sulfonamides using trimethylsilyl trifluoro-methanesulfonate (TMSOTf). This work highlights the flexibility of phenylsulfonyl-related compounds in rearrangement reactions to produce pyrrolidin-3-ones, suggesting potential pathways for synthesizing related structures (Králová, Maloň, Pospíšil, & Soural, 2019).

Cycloaddition Reactions

Robles-Machín et al. (2010) developed a Cu-catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides with β-phenylsulfonyl enones. This procedure yields highly functionalized pyrrolidine derivatives, demonstrating the synthetic utility of phenylsulfonyl enones in constructing complex pyrrolidine frameworks (Robles‐Machín, González-Esguevillas, Adrio, & Carretero, 2010).

Potential Applications in Material Science and Catalysis

Organocatalysis

Singh et al. (2013) demonstrated the use of (2S)-2-[(phenylsulfinyl)methyl]pyrrolidine as an efficient organocatalyst for the asymmetric Michael addition of cyclohexanone and cyclopentanone to β-nitrostyrenes. This highlights the role of phenylsulfonyl-substituted pyrrolidines in catalysis, potentially applicable to the synthesis or transformation of compounds like "(E)-3-phenyl-1-(3-(phenylsulfonyl)pyrrolidin-1-yl)prop-2-en-1-one" (Singh, Singh, Kaur, Singh, Sharma, Khullar, & Mandalb, 2013).